Cas no 115840-34-1 (1-(azepan-1-yl)-2-chloropropan-1-one)

• Product Name: 1-(azepan-1-yl)-2-chloropropan-1-one
• CAS No: 115840-34-1
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• MDL: MFCD08262829
• CID: 130949
• PubChem ID: 14209027
• Update Time: 2025-04-19

1-(azepan-1-yl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-(2-chloro-1-oxopropyl)hexahydro- (9CI)
• 1-(2-Chloropropanoyl)azepane
• 1-(azepan-1-yl)-2-chloropropan-1-one
• 1-Propanone,2-chloro-1-(hexahydro-1H-azepin-1-yl)-
• 1-Propanone,2-chloro-1-(hexahydro-1H-azepin-1-yl)
• Albb-009552
• 1-(2-chloropropanoyl)azepane(SALTDATA: FREE)
• 1H-azepine, 1-(2-chloro-1-oxopropyl)hexahydro-
• LS-03127
• SCHEMBL11061943
• DTXSID20557460
• AKOS000264100
• FT-0679611
• 115840-34-1
• 1-Propanone, 2-chloro-1-(hexahydro-1H-azepin-1-yl)-
• EN300-23383
• MFCD08262829
• AKOS016051212
• Z147652190
• CS-0215331

• MDL： MFCD08262829
• Inchi： 1S/C9H16ClNO/c1-8(10)9(12)11-6-4-2-3-5-7-11/h8H,2-7H2,1H3
• InChI Key： FZICYJAARJPVGH-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 189.09200
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.085
• Boiling Point: 295.374°C at 760 mmHg
• Flash Point: 132.438°C
• Refractive Index: 1.483
• PSA: 20.31000
• LogP: 1.95420

1-(azepan-1-yl)-2-chloropropan-1-one Security Information

• HazardClass：IRRITANT